![molecular formula C21H15N3O3S B4646821 N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide](/img/structure/B4646821.png)
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide
Overview
Description
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide, also known as BMN-673, is a potent and selective inhibitor of poly (ADP-ribose) polymerase (PARP) enzymes. PARP enzymes play a crucial role in DNA repair mechanisms, and their inhibition has shown promising results in the treatment of various cancers.
Mechanism of Action
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide selectively inhibits PARP enzymes, which play a crucial role in DNA repair mechanisms. PARP enzymes are activated in response to DNA damage and help repair single-strand breaks. Inhibition of PARP enzymes prevents the repair of single-strand breaks, leading to the accumulation of double-strand breaks and ultimately cell death. This compound has shown to be highly selective for PARP enzymes and does not affect other DNA repair mechanisms.
Biochemical and Physiological Effects
This compound has shown to be highly effective in inducing cell death in cancer cells. It has also been shown to sensitize cancer cells to radiation therapy and chemotherapy. In addition, this compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide has several advantages for lab experiments. It is highly selective for PARP enzymes and has shown to be effective in inducing cell death in cancer cells. However, this compound has some limitations, including its high cost and limited availability. In addition, it requires special handling and storage conditions, making it challenging to work with in the lab.
Future Directions
There are several potential future directions for research on N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide. One direction is to investigate its potential in combination therapy with other anticancer agents. Another direction is to explore its potential in the treatment of other diseases, such as neurodegenerative diseases, where PARP enzymes have been implicated. Finally, further research is needed to optimize the synthesis method of this compound to make it more cost-effective and widely available.
Scientific Research Applications
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide has been extensively studied for its potential as an anticancer agent. It has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of various cancers, including breast, ovarian, and prostate cancer. This compound has also been investigated for its potential in combination therapy with other anticancer agents.
Properties
IUPAC Name |
N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-methyl-4-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O3S/c1-13-12-14(10-11-18(13)24(26)27)20(25)22-16-7-3-2-6-15(16)21-23-17-8-4-5-9-19(17)28-21/h2-12H,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKWYHRPAIPSEPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.